N-(3-Amino-4-fluorophenyl)isonicotinamide
Description
Scientific Research Applications
Comprehensive Analysis of “N-(3-Amino-4-fluorophenyl)isonicotinamide” Applications
“N-(3-Amino-4-fluorophenyl)isonicotinamide” is a chemical compound with potential applications in various scientific research fields. Below is a detailed analysis of its unique applications, each presented in a separate section.
Chromatography and Mass Spectrometry: This compound can be used as a standard or reference material in chromatography and mass spectrometry to help identify and quantify other substances within a sample. Its unique structure allows for precise calibration in analytical methods .
Biopharma Production: In the biopharmaceutical industry, “N-(3-Amino-4-fluorophenyl)isonicotinamide” may serve as a building block for the synthesis of more complex compounds. Its properties could be essential for the development of new medications .
Advanced Battery Science: The compound’s electrochemical properties might make it suitable for research into advanced battery technologies. It could be involved in the development of new cathode materials for lithium-ion batteries .
Controlled Environment and Cleanroom Solutions: .
Chemical Synthesis: It may act as an intermediate in the chemical synthesis of various organic compounds. Its amino and fluorophenyl groups are functional moieties that can undergo further chemical reactions .
Drug Discovery: The compound could be used in drug discovery as a precursor or an intermediate. Its molecular framework might be beneficial in creating novel therapeutic agents .
Material Science: In material science, “N-(3-Amino-4-fluorophenyl)isonicotinamide” could be used to modify the surface properties of materials, potentially leading to the development of new materials with specific desired characteristics .
Analytical Chemistry Research: Researchers might utilize this compound in analytical chemistry to develop new analytical reagents or methods for detecting specific chemical or biological substances .
properties
IUPAC Name |
N-(3-amino-4-fluorophenyl)pyridine-4-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10FN3O/c13-10-2-1-9(7-11(10)14)16-12(17)8-3-5-15-6-4-8/h1-7H,14H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KUIOWZHBDQQJBZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1NC(=O)C2=CC=NC=C2)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10FN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-Amino-4-fluorophenyl)isonicotinamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Chloro-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride](/img/structure/B1355757.png)
